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Compound of Interest

3-HPMA Potassium Salt-3-
13C3,15N

cat. No.: B12376813

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and inferred physical
and chemical properties of 3-Hydroxypropyl Methacrylamide (3-HPMA) Potassium Salt. Due to
the limited direct experimental data on the potassium salt, this guide combines information on
3-hydroxypropylmercapturic acid (3-HPMA) with the general characteristics of potassium salts
of N-acetylated amino acids to provide a thorough and practical resource.

Chemical and Physical Properties

3-HPMA, also known as N-acetyl-S-(3-hydroxypropyl)cysteine, is the primary urinary metabolite
of acrolein, a reactive aldehyde.[1][2][3] As a carboxylic acid, 3-HPMA can form salts with alkali
metals, such as potassium. The potassium salt of 3-HPMA is expected to be a stable, water-
soluble solid, facilitating its use in various research and development applications.[4][5]

Core Properties of 3-HPMA

The following table summarizes the key physical and chemical properties of the parent
compound, 3-HPMA. These properties form the basis for understanding the characteristics of
its potassium salt.
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Property Value Source
Chemical Formula CsH1sNO4S [6]
Average Molecular Weight 221.27 g/mol [6]
Monoisotopic Molecular

. 221.072179141 g/mol [6]
Weight
Predicted logP -0.24 [6]
Predicted pKa (Strongest

o 3.95 [6]
Acidic)
Predicted pKa (Strongest

1.15 [6]

Basic)

Inferred Properties of 3-HPMA Potassium Salt

Based on the properties of 3-HPMA and the general characteristics of potassium salts of
carboxylic acids, the properties of 3-HPMA Potassium Salt can be inferred as follows.
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Inferred ee L.
Property L. Justification
Value/Characteristic

) ) ) Potassium salts of organic
White to off-white crystalline _ , _
Appearance acids are typically crystalline

solid
solids.[5][7]

The potassium salt of a
Solubility Highly soluble in water carboxylic acid is generally

quite soluble in water.[4]

Salts have higher melting
] ] ) ] points than their corresponding
Melting Point Higher than the parent acid ] ] o
carboxylic acids due to ionic

bonding.[4][7]

Stable under standard
Stabilit conditions. 3-HPMA is stable in  The salt form is generally
abili
Y human urine at 37°C for at expected to be stable.

least 24 hours.

Experimental Protocols

This section details relevant experimental protocols for the synthesis and analysis of 3-HPMA
and its salts.

Proposed Synthesis of 3-HPMA Potassium Salt

A plausible method for the preparation of solid 3-HPMA Potassium Salt can be adapted from
general procedures for synthesizing alkali metal salts of amino acids.[8]

Methodology:
o Dissolution: Dissolve 3-HPMA in a suitable solvent, such as ethanol.

o Neutralization: Add a stoichiometric amount of potassium hydroxide (KOH) dissolved in
ethanol to the 3-HPMA solution while stirring. The reaction is a neutralization of the
carboxylic acid group of 3-HPMA by the base.
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o R-COOH + KOH - R-COO~K* + H20

Precipitation: The potassium salt of 3-HPMA is expected to be less soluble in ethanol than
the reactants and will precipitate out of the solution.

Isolation: The precipitated salt can be collected by filtration.

Purification: The collected solid can be washed with a small amount of cold ethanol to
remove any unreacted starting materials.

Drying: The purified 3-HPMA Potassium Salt should be dried under vacuum to remove
residual solvent.
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Proposed Synthesis of 3-HPMA Potassium Salt
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Proposed workflow for the synthesis of 3-HPMA Potassium Salt.
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Analytical Methods

The quantification of 3-HPMA is well-established, and these methods can be directly applied to
the analysis of its potassium salt. The primary techniques are Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).[3][9]

LC-MS/MS is a highly sensitive and specific method for the determination of 3-HPMA in
biological matrices.[10][11]

Sample Preparation (Urine):
o Urine samples are typically diluted with an internal standard solution.
 Acidification with formic acid may be performed.

¢ Solid-phase extraction (SPE) can be used for sample cleanup and concentration, though
direct injection methods have also been developed.

LC-MS/MS Conditions (Example):

Column: C8 or other suitable reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water with formic acid.[10]

lonization: Electrospray ionization (ESI) in positive or negative mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions
for 3-HPMA and its internal standard.
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LC-MS/MS Workflow for 3-HPMA Analysis
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General workflow for the analysis of 3-HPMA by LC-MS/MS.
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An ELISA method has been developed for the measurement of 3-HPMA, offering a more cost-
effective and high-throughput alternative to LC-MS/MS.[9]

Assay Principle:

This is a competitive ELISA. 3-HPMA in the sample competes with 3-HPMA coated on the
microplate for binding to a specific primary antibody. The amount of primary antibody bound to
the plate is then detected using a secondary antibody conjugated to an enzyme (e.g., HRP),
which catalyzes a colorimetric or fluorometric reaction. The signal is inversely proportional to
the concentration of 3-HPMA in the sample.
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Competitive ELISA for 3-HPMA
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Principle of the competitive ELISA for 3-HPMA quantification.

Biological Context and Interactions
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3-HPMA is a detoxified metabolite of acrolein, formed through the mercapturic acid pathway.
Acrolein is a highly reactive a,B-unsaturated aldehyde that can be formed endogenously from
lipid peroxidation and polyamine metabolism, and is also present in cigarette smoke and other
environmental sources.[1][12]

The formation of 3-HPMA is a protective mechanism, as it represents the conjugation of
acrolein with glutathione (GSH), followed by enzymatic degradation to the final N-
acetylcysteine conjugate, which is then excreted in the urine.[12] Therefore, 3-HPMA itself is
not known to have significant biological activity or to modulate specific signaling pathways. Its
primary relevance in a biological context is as a stable and reliable biomarker of acrolein
exposure.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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